Cas no 866364-71-8 (5-bromo-3,3-dimethyl-indoline;hydrochloride)

• Product Name: 5-bromo-3,3-dimethyl-indoline;hydrochloride
• CAS No: 866364-71-8
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• MDL: MFCD28397570
• CID: 3164739
• PubChem ID: 24992965
• Update Time: 2025-10-29

5-bromo-3,3-dimethyl-indoline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3,3-dimethyl-2,3-dihydro-1h-indole hydrochloride
• 5-bromo-3,3-dimethyl-indoline;hydrochloride
• MFCD28397570
• AKOS025396250
• 5?BROMO?3,3?DIMETHYL?2,3?DIHYDRO?1H?INDOLE HCL
• 5-Bromo-3,3-dimethyl-2,3-dihydro-1H-indole HCl
• CS-0050605
• 5-bromo-3,3-dimethyl-1,2-dihydroindole;hydrochloride
• SCHEMBL6518062
• 5-Bromo-3,3-dimethylindolinehydrochloride
• 1H-Indole, 5-bromo-2,3-dihydro-3,3-dimethyl-, hydrochloride
• 866364-71-8
• Z2065464292
• 5-Bromo-3,3-dimethylindoline hydrochloride
• AS-52616
• EN300-208473
• SB64725
• P15412
• 959-908-9
• RJB36471

• MDL： MFCD28397570
• Inchi： 1S/C10H12BrN.ClH/c1-10(2)6-12-9-4-3-7(11)5-8(9)10;/h3-5,12H,6H2,1-2H3;1H
• InChI Key： IBNDRJCVQYXRDI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)(C)CN2.Cl

Computed Properties

• Exact Mass: 260.99199g/mol
• Monoisotopic Mass: 260.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-bromo-3,3-dimethyl-indoline;hydrochloride

Recent Advances in the Application of 5-Bromo-3,3-dimethyl-indoline;hydrochloride (CAS: 866364-71-8) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-3,3-dimethyl-indoline;hydrochloride (CAS: 866364-71-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic utility, biological activity, and potential therapeutic applications.

One of the most notable advancements involves the use of 5-bromo-3,3-dimethyl-indoline;hydrochloride as a precursor in the synthesis of indole-based small molecules with potent kinase inhibitory activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity against specific kinase targets, such as CDK4/6, which are implicated in various cancers. The study utilized a combination of molecular docking and in vitro assays to validate the binding affinity and inhibitory potency of these derivatives, paving the way for further preclinical development.

In addition to its role in oncology, 5-bromo-3,3-dimethyl-indoline;hydrochloride has also been explored for its potential in treating neurodegenerative disorders. A recent publication in ACS Chemical Neuroscience reported that structurally modified analogs of this compound could cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the metabolites and elucidate the mechanism of action, which was found to involve modulation of amyloid-beta aggregation.

From a synthetic chemistry perspective, the compound's robustness and scalability have been underscored in several industrial-scale applications. A 2024 patent filed by a leading pharmaceutical company detailed an optimized synthetic route for 5-bromo-3,3-dimethyl-indoline;hydrochloride, achieving a yield of over 85% with minimal byproducts. This development is particularly significant for large-scale production, ensuring a stable supply for ongoing drug discovery efforts.

Despite these promising advancements, challenges remain in the clinical translation of 5-bromo-3,3-dimethyl-indoline;hydrochloride-based therapeutics. Issues such as metabolic stability and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of next-generation therapeutics leveraging this versatile scaffold.

In conclusion, 5-bromo-3,3-dimethyl-indoline;hydrochloride (CAS: 866364-71-8) continues to be a focal point in chemical biology and pharmaceutical research, with its applications spanning from oncology to neurodegenerative diseases. The latest studies highlight its synthetic utility, biological efficacy, and potential for clinical development, making it a compound of significant interest for researchers in the field.